Cas no 89509-08-0 (Benzoic acid, (hexyloxy)-, (hexyloxy)phenyl ester)

Benzoic acid, (hexyloxy)-, (hexyloxy)phenyl ester structure
89509-08-0 structure
Product name:Benzoic acid, (hexyloxy)-, (hexyloxy)phenyl ester
CAS No:89509-08-0
MF:C25H34O4
MW:398.53506
CID:598259
PubChem ID:71324664

Benzoic acid, (hexyloxy)-, (hexyloxy)phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, (hexyloxy)-, (hexyloxy)phenyl ester
    • (2-hexoxyphenyl) 2-hexoxybenzoate
    • 2-(HEXYLOXY)PHENYL 2-(HEXYLOXY)BENZOATE
    • 89509-08-0
    • DTXSID40754116
    • Inchi: InChI=1S/C25H34O4/c1-3-5-7-13-19-27-22-16-10-9-15-21(22)25(26)29-24-18-12-11-17-23(24)28-20-14-8-6-4-2/h9-12,15-18H,3-8,13-14,19-20H2,1-2H3
    • InChI Key: YJHSXEXXJMYCSQ-UHFFFAOYSA-N
    • SMILES: CCCCCCOC1=CC=CC=C1C(=O)OC2=CC=CC=C2OCCCCCC

Computed Properties

  • Exact Mass: 398.24570956g/mol
  • Monoisotopic Mass: 398.24570956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 15
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.8Ų
  • XLogP3: 7.7

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